Cas no 108123-81-5 (Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate
• CAS No: 108123-81-5
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• MDL: MFCD06610515
• CID: 1077047
• PubChem ID: 667203
• Update Time: 2025-06-14

Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate
• ethyl 4-methyl-2-(phenylmethylamino)pyrimidine-5-carboxylate
• 2-Benzylamino-4-methyl-pyrimidine-5-carboxylic acid ethyl ester
• 2-(benzylamino)-4-methyl-pyrimidine-5-carboxylic acid ethyl ester
• 4-methyl-2-(phenylmethylamino)-5-pyrimidinecarboxylic acid ethyl ester
• 0168299
• A3951
• 5-Pyrimidinecarboxylic acid, 4-methyl-2-[(phenylmethyl)amino]-, ethyl ester
• ALBB-017293
• STK235115
• SMR000048503
• ethyl2-(benzylamino)-4-methylpyrimidine-5-carboxylate
• LS-05586
• CS-0314342
• AKOS000630841
• CHEMBL1611716
• 108123-81-5
• TZBQVZUKPBMPCA-UHFFFAOYSA-N
• MFCD06610515
• SB59384
• MLS000042597
• HMS2421B11
• Ethyl 4-methyl-2-[(phenylmethyl)amino]-5-pyrimidinecarboxylate
• ZINC02350071
• BAS 12290816
• A3951/0168299

• MDL： MFCD06610515
• Inchi： 1S/C15H17N3O2/c1-3-20-14(19)13-10-17-15(18-11(13)2)16-9-12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3,(H,16,17,18)
• InChI Key： TZBQVZUKPBMPCA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC(=NC=1C)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 271.132076794g/mol
• Monoisotopic Mass: 271.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate (CAS: 108123-81-5)

Ethyl 2-(benzylamino)-4-methylpyrimidine-5-carboxylate (CAS: 108123-81-5) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthetic optimization, biological evaluation, and mechanism of action, revealing novel insights into its pharmacological properties.

The compound's molecular structure, featuring both pyrimidine and benzylamino moieties, provides a versatile scaffold for drug discovery. Researchers have demonstrated that modifications at the 2- and 5-positions of the pyrimidine ring can significantly influence its biological activity. A 2023 study published in the Journal of Medicinal Chemistry reported that 108123-81-5 exhibits potent inhibitory activity against several protein kinases involved in cancer progression, with IC50 values in the low micromolar range.

Significant progress has been made in understanding the synthetic pathways for this compound. Recent optimization efforts have improved the yield and purity of 108123-81-5 through novel catalytic methods. A 2024 publication in Organic Process Research & Development described an efficient one-pot synthesis method using palladium-catalyzed amination, achieving >85% yield with excellent regioselectivity. These advances have facilitated larger-scale production for preclinical studies.

Biological evaluations have revealed multiple potential applications for this compound. In antimicrobial testing, 108123-81-5 demonstrated broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. Molecular docking studies suggest this activity may stem from interference with bacterial folate metabolism. Additionally, preliminary in vivo studies in murine models have shown favorable pharmacokinetic properties, with good oral bioavailability and tissue distribution.

The compound's mechanism of action continues to be elucidated through structural biology approaches. Cryo-EM studies published in Nature Structural & Molecular Biology (2024) revealed that 108123-81-5 binds to an allosteric pocket in target kinases, inducing conformational changes that inhibit catalytic activity. This unique binding mode may explain its selectivity profile and reduced off-target effects compared to conventional ATP-competitive inhibitors.

Current research directions include the development of 108123-81-5 derivatives with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have identified key modifications that improve target engagement while maintaining favorable drug-like properties. Several pharmaceutical companies have included this scaffold in their kinase inhibitor discovery programs, with one derivative currently in Phase I clinical trials for solid tumors.

Future research will likely focus on expanding the therapeutic applications of 108123-81-5 and its analogs. Areas of particular interest include neurodegenerative diseases, where preliminary data suggest potential neuroprotective effects, and infectious diseases, given the compound's antimicrobial properties. Continued investigation into its molecular targets and signaling pathways will be crucial for fully realizing its therapeutic potential.